Cas no 3621-81-6 (2,5-dichloro-1,3-benzoxazole)

2,5-Dichloro-1,3-benzoxazole is a heterocyclic organic compound featuring a benzoxazole core substituted with chlorine atoms at the 2 and 5 positions. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing effects of the chlorine substituents enhance its utility in cross-coupling reactions and nucleophilic substitutions. Its stability under standard conditions and compatibility with a range of solvents make it a versatile building block for constructing more complex molecules. The compound is particularly valued in medicinal chemistry for its potential in developing bioactive scaffolds. Proper handling is advised due to its halogenated nature.

2,5-dichloro-1,3-benzoxazole structure

Product Name:2,5-dichloro-1,3-benzoxazole

CAS No:3621-81-6

MF:C₇H₃Cl₂NO

MW:188.010819673538

MDL:MFCD09264312

CID:44330

PubChem ID:10397578

Update Time:2025-06-07

2,5-dichloro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 2,5-Dichlorobenzooxazole
- 2,5-Dichloro-1,3-benzoxazole
- 2,5-Dichlorobenzo[d]oxazole
- 2,5-Dichlorobenzoxazole
- 2,5-dichloro-1,3-benzoxazole(SALTDATA: FREE)
- benzoxazole, 2,5-dichloro-
- MK4305OEth(1/4)aIa2
- CS-W019777
- MFCD09264312
- DS-10866
- PB26446
- JOXBFDPBVQGJOJ-UHFFFAOYSA-N
- 3621-81-6
- EN300-330992
- AKOS000321587
- SY005173
- A6278
- 2,5-Dichloro-benzooxazole
- SCHEMBL1672481
- AM20040279
- BB 0240847
- BCP28343
- AC-7217
- FT-0647638
- DTXSID40439214
- DB-013200
- ALBB-004128
- STK502936
- 2,5-dichloro-1,3-benzoxazole
- MDL： MFCD09264312
- Inchi： 1S/C7H3Cl2NO/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
- InChI Key： JOXBFDPBVQGJOJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(O2)Cl

Computed Properties

Exact Mass: 186.95900
Monoisotopic Mass: 186.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.523
Boiling Point: 242.867 °C at 760 mmHg
Flash Point: 100.683 °C
Refractive Index: 1.636
PSA: 26.03000
LogP: 3.13460

2,5-dichloro-1,3-benzoxazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

2,5-dichloro-1,3-benzoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-dichloro-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A139721-1g	2,5-Dichlorobenzooxazole	3621-81-6	98%	1g	$8.0	2025-02-21
Ambeed	A139721-5g	2,5-Dichlorobenzooxazole	3621-81-6	98%	5g	$10.0	2025-02-21
Ambeed	A139721-10g	2,5-Dichlorobenzooxazole	3621-81-6	98%	10g	$19.0	2025-02-21
Ambeed	A139721-25g	2,5-Dichlorobenzooxazole	3621-81-6	98%	25g	$34.0	2025-02-21
Ambeed	A139721-100g	2,5-Dichlorobenzooxazole	3621-81-6	98%	100g	$108.0	2025-02-21
Fluorochem	076787-1g	2,5-Dichlorobenzooxazole	3621-81-6	98%	1g	￡10.00	2022-03-01
Fluorochem	076787-5g	2,5-Dichlorobenzooxazole	3621-81-6	98%	5g	￡18.00	2022-03-01
Fluorochem	076787-10g	2,5-Dichlorobenzooxazole	3621-81-6	98%	10g	￡31.00	2022-03-01
Fluorochem	076787-25g	2,5-Dichlorobenzooxazole	3621-81-6	98%	25g	￡56.00	2022-03-01
Alichem	A081000098-100g	2,5-Dichlorobenzo[d]oxazole	3621-81-6	98%	100g	$294.29	2023-09-02

2,5-dichloro-1,3-benzoxazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:3621-81-6)2,5-Dichlorobenzooxazole

Order Number:sfd13099

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

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(CAS:3621-81-6)2,5-二氯苯并恶唑

Order Number:LE25930959

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:53

Price ($):discuss personally

Email:18501500038@163.com

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